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Compound of Interest

Compound Name: Disperse yellow 65 (C.I. 671205)

Cat. No.: B157447

A comprehensive evaluation of the performance characteristics of the traditional anthraquinone
dye, Disperse Yellow 65, against contemporary heterocyclic azo disperse dyes, offering
researchers and scientists valuable insights for material selection in drug development and
other advanced applications.

This guide presents a detailed comparison of the performance attributes of C.I. Disperse Yellow
65, a well-established anthraquinone-based dye, with a representative modern heterocyclic azo
disperse dye, C.I. Disperse Yellow 82. The analysis focuses on key performance indicators
critical for demanding applications, including light fastness, wash fastness, and thermal
stability. All experimental data is presented in a clear, tabular format, and detailed
methodologies for the cited experiments are provided to ensure reproducibility.

Executive Summary

Disperse Yellow 65, a member of the anthraquinone class, has long been a benchmark for
high-performance yellow disperse dyes, valued for its excellent light fastness.[1] However, the
evolution of dye chemistry has introduced a new generation of heterocyclic azo dyes that offer
competitive and, in some aspects, superior performance. This guide demonstrates that while
Disperse Yellow 65 maintains a strong position in light fastness, modern heterocyclic azo dyes
like Disperse Yellow 82 present a compelling alternative with a balanced profile of good
fastness properties.

Data Presentation: A Side-by-Side Comparison
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The following table summarizes the key performance indicators for Disperse Yellow 65 and the
selected modern heterocyclic azo dye, C.I. Disperse Yellow 82.

S C.. Disper-se Yellow 65 C.L Dispers-e Yellow 82
(Anthraquinone) (Heterocyclic Azo)

C.l. Name Disperse Yellow 65 Disperse Yellow 82

CAS Number 10116-20-8[1][2] 12239-58-6[3][4][5]

Molecular Formula C21H12N2025[2][6] C20H19N302[3][4][5]

Molecular Weight 356.40 g/mol [2][6] 333.38 g/mol [3][4]

Light Fastness (ISO 105-B02) 6-7[1] 4-5[4]

Wash Fastness (ISO 105-C06)  4-5[1] 4-5[4]

Perspiration Fastness 5[7] 5[4]

Ironing Fastness 4-5[7] 4[4]

Key Performance Attributes
Light Fastness

Disperse Yellow 65 exhibits outstanding light fastness with a rating of 6-7 on the 1SO scale,
making it highly suitable for applications requiring exceptional resistance to fading upon
exposure to light.[1] Modern heterocyclic azo dyes, as represented by Disperse Yellow 82,
typically offer good light fastness, with a rating of 4-5.[4] While not as high as the
anthraquinone counterpart, this level of performance is sufficient for a wide range of
applications where extreme light stability is not the primary concern.

Wash Fastness

Both Disperse Yellow 65 and Disperse Yellow 82 demonstrate very good wash fastness, with
ratings of 4-5.[1][4] This indicates that both dye types exhibit excellent stability during
laundering processes, with minimal color loss or staining of adjacent fabrics. This comparable
performance highlights the advancements in the molecular design of modern azo dyes to rival
the robustness of traditional anthraquinone structures.
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Thermal Stability

While specific decomposition temperatures from comparative thermogravimetric analysis (TGA)
were not available in the direct search results, the general understanding is that the thermal
stability of disperse dyes is a critical parameter, especially for dyeing processes that involve
high temperatures. The stability of a dye upon heating can influence its sublimation fastness
and the final color yield. Both anthraquinone and heterocyclic azo disperse dyes are designed
for application on polyester at high temperatures, suggesting they possess adequate thermal
stability for typical dyeing cycles.

Experimental Protocols

The performance data presented in this guide is based on standardized testing methodologies.
Below are detailed protocols for the key experiments cited.

Light Fastness Testing (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (D65).

Apparatus:

e Xenon arc fading lamp apparatus[3][9]

e Blue wool references (Scale 1-8)[10]

o Grey scale for assessing change in color[10]
e Specimen holders

e Masking cards

Procedure:

o A specimen of the dyed textile is mounted on a holder alongside a set of blue wool
references.[8]

o Part of the specimen and the blue wool references are covered with an opague mask.
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e The mounted specimens are placed in the xenon arc fading lamp apparatus.

e The samples are exposed to the artificial light under controlled conditions of temperature and
humidity.[8]

e The exposure is continued until a specified color change is observed on the blue wool
references.

e The change in color of the test specimen is assessed by comparing the exposed and
unexposed portions with the grey scale for color change. The light fastness rating is
determined by identifying which blue wool reference shows a similar degree of fading to the
test specimen.[11]

Wash Fastness Testing (ISO 105-C06)

This method is intended for determining the resistance of the color of textiles to domestic or
commercial laundering procedures.

Apparatus and Reagents:

Washing device (e.g., Launder-Ometer) with stainless steel containers and balls[12][13]

Multifibre adjacent fabric[14]

Standard reference detergent (e.g., ECE detergent)[14]

Sodium perborate (if required by the specific test procedure)[14]

Grey scale for assessing change in color and staining[14]
Procedure:
e A 100 mm x 40 mm specimen of the dyed fabric is prepared.[13]

e The specimen is sewn together with a piece of multifibre adjacent fabric of the same
dimensions.[14]
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The composite specimen is placed in a stainless steel container with a specified number of
steel balls and the prepared washing solution.[12][13]

The container is sealed and placed in the washing device, which is operated at a specified
temperature and for a specific duration (e.g., 40°C for 30 minutes for the A2S test).[14]

After the washing cycle, the composite specimen is removed, rinsed, and dried.[12]

The change in color of the specimen is assessed using the grey scale for color change. The
degree of staining on each component of the multifibre adjacent fabric is assessed using the
grey scale for staining.[14]

Thermogravimetric Analysis (TGA)

TGA is a technique in which the mass of a substance is monitored as a function of temperature

or time as the sample specimen is subjected to a controlled temperature program in a

controlled atmosphere.

Apparatus:

Thermogravimetric analyzer consisting of a precision balance, a furnace, a temperature
programmer, and a data acquisition system.

Procedure:

A small, accurately weighed sample of the dye is placed in a sample pan.
The pan is placed on the balance within the furnace.

The furnace is heated at a controlled rate (e.g., 10°C/min) under a specific atmosphere (e.g.,
nitrogen or air).

The mass of the sample is continuously recorded as the temperature increases.

The resulting data is plotted as mass or percentage of initial mass versus temperature,
creating a TGA curve. The decomposition temperature is typically identified as the
temperature at which a significant weight loss begins.
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Visualizing the Concepts

To aid in the understanding of the concepts discussed, the following diagrams illustrate the
general chemical structures and the experimental workflow for performance testing.

General Chemical Structures

Modern Heterocyclic Azo Dye

(Aromatic/Heterocyclic Amineij Azo Group (-N=N-) Coupling Component

Disperse Yellow 65

Anthraquinone Core el i Thiazole Ring

Click to download full resolution via product page

Caption: General structural motifs of Disperse Yellow 65 and a modern heterocyclic azo dye.

Dye Performance Testing Workflow

(Dyed Fabric Sample)

Light Fastness Test (ISO 105-B02) Wash Fastness Test (ISO 105-C06) Thermal Stability Test (TGA)

Performance Data

Comparative Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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